Cas no 928318-06-3 (2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine)

• Product Name: 2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine
• CAS No: 928318-06-3
• MF: C₁₇H₁₂ClN₅O₂S
• MW: 385.827480316162
• CID: 6361162
• PubChem ID: 138755862
• Update Time: 2025-10-18

2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine
• 2-(4-chlorophenyl)-3-(2-methylsulfonylpyrimidin-4-yl)imidazo[1,2-a]pyrazine
• P19511
• 928318-06-3

• Inchi： 1S/C17H12ClN5O2S/c1-26(24,25)17-20-7-6-13(21-17)16-15(11-2-4-12(18)5-3-11)22-14-10-19-8-9-23(14)16/h2-10H,1H3
• InChI Key： OAJBWALRQBDFPA-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=C(Cl)C=C3)=C(C3C=CN=C(S(C)(=O)=O)N=3)N1C=CN=C2

Computed Properties

• Exact Mass: 385.0400235g/mol
• Monoisotopic Mass: 385.0400235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.64±0.30(Predicted)

Additional information on 2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine

Comprehensive Overview of 2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine (CAS No. 928318-06-3)

2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine, with the CAS registry number 928318-06-3, is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique fusion of imidazo[1,2-a]pyrazine and pyrimidine scaffolds, substituted with a 4-chlorophenyl group and a methylsulfonyl moiety. Its intricate architecture makes it a promising candidate for drug discovery, particularly in targeting protein kinases and other enzymatic pathways.

Recent studies highlight the growing interest in imidazo[1,2-a]pyrazine derivatives due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a methylsulfonyl group in this compound enhances its potential as a kinase inhibitor, aligning with current trends in precision medicine. Researchers are actively investigating its interactions with BRD4 and PI3K pathways, which are hot topics in oncology and autoimmune disease research.

From a synthetic chemistry perspective, the preparation of CAS 928318-06-3 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. The 4-chlorophenyl moiety contributes to improved lipophilicity, while the pyrimidine ring system offers hydrogen-bonding capabilities critical for target engagement. These structural attributes are frequently searched in academic databases like SciFinder and Reaxys, reflecting the compound's relevance in medicinal chemistry.

Analytical characterization of this compound typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The methylsulfonyl group's electron-withdrawing properties influence both the compound's reactivity and spectroscopic signatures, making it a subject of interest in computational chemistry studies using DFT calculations. These aspects are particularly relevant to researchers optimizing ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of drug candidates.

In the context of drug repurposing – a trending approach in pharmaceutical development – 2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine has shown potential beyond its initial applications. Database mining reveals emerging interest in its use against fibrosis-related targets and neurodegenerative disorders, areas where current therapies remain limited. This aligns with frequent search queries about "novel kinase inhibitors for Alzheimer's" and "small molecules for IPF treatment."

The compound's stability under physiological conditions has been investigated through pH-dependent solubility studies and plasma protein binding assays. Its logP value and permeability characteristics suggest favorable bioavailability, addressing common formulation challenges discussed in recent conferences on drug delivery systems. Such properties are crucial for researchers exploring structure-activity relationships (SAR) in similar heterocyclic compounds.

Patent landscapes indicate growing intellectual property activity surrounding imidazo[1,2-a]pyrazine derivatives, with particular focus on their application in JAK-STAT signaling modulation. The specific substitution pattern of CAS 928318-06-3 appears in several patent claims related to autoimmune therapeutics, coinciding with increased public interest in "next-generation immunomodulators." This positions the compound as potentially valuable in treating conditions like rheumatoid arthritis and psoriasis.

Environmental fate studies of similar compounds suggest that the chlorophenyl and methylsulfonyl groups may influence biodegradation pathways. While not classified as hazardous, proper handling protocols are recommended during laboratory work with this compound, reflecting the pharmaceutical industry's heightened focus on green chemistry principles – a subject receiving substantial search traffic from chemistry professionals.

In conclusion, 2-(4-Chlorophenyl)-3-[2-(methylsulfonyl)-4-pyrimidinyl]imidazo[1,2-a]pyrazine represents a compelling case study in modern drug discovery. Its structural features address multiple current research priorities, from kinase inhibition to drug-like property optimization. As investigation continues into its pharmacological potential, this compound serves as both a valuable research tool and a prototype for developing novel therapeutic agents targeting challenging disease mechanisms.